1-Piperazin-1-yl-3-p-tolyloxy-propan-2-ol hydrochloride
Overview
Description
1-Piperazin-1-yl-3-p-tolyloxy-propan-2-ol hydrochloride is a biochemical used for proteomics research . The compound has a molecular formula of C14H22N2O2•HCl and a molecular weight of 286.8 .
Molecular Structure Analysis
The InChI code for 1-Piperazin-1-yl-3-p-tolyloxy-propan-2-ol is 1S/C14H22N2O2/c1-12-2-4-14 (5-3-12)18-11-13 (17)10-16-8-6-15-7-9-16/h2-5,13,15,17H,6-11H2,1H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 286.8 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Antibacterial Activity
Piperazine derivatives, such as 1-Piperazin-1-yl-3-p-tolyloxy-propan-2-ol hydrochloride, have been found to exhibit antibacterial activity . In a study, structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives were synthesized and evaluated for their antibacterial activity. One of the compounds showed good activity against Bacillus subtilis and Staphylococcus aureus .
Drug Development
The compound can be used in the development of new drugs . The synthesized compounds were evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5). Most of the compounds complied with RO5, making them potential candidates for drug development .
Antipsychotic Applications
Piperazine derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances . This suggests that 1-Piperazin-1-yl-3-p-tolyloxy-propan-2-ol hydrochloride could potentially be used in the treatment of psychiatric disorders.
Antiviral Applications
Piperazine derivatives have been found to exhibit antiviral activities . This suggests that 1-Piperazin-1-yl-3-p-tolyloxy-propan-2-ol hydrochloride could potentially be used in the development of antiviral drugs.
Anti-HIV Applications
Piperazine derivatives have shown anti-HIV-1 activity . This suggests that 1-Piperazin-1-yl-3-p-tolyloxy-propan-2-ol hydrochloride could potentially be used in the development of drugs for the treatment of HIV.
MC4 Receptor Agonistic Activity
Piperazine derivatives have shown MC4 receptor agonistic activity . This suggests that 1-Piperazin-1-yl-3-p-tolyloxy-propan-2-ol hydrochloride could potentially be used in the development of drugs that target the MC4 receptor.
Safety and Hazards
properties
IUPAC Name |
1-(4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2.ClH/c1-12-2-4-14(5-3-12)18-11-13(17)10-16-8-6-15-7-9-16;/h2-5,13,15,17H,6-11H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYMLESHEKLATNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(CN2CCNCC2)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Piperazin-1-yl-3-p-tolyloxy-propan-2-ol hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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